Cas no 1309668-18-5 (rac-(2S,6S)-2,6-diallyl-4-methyl-1,2,3,6-tetrahydropyridine)

• Product Name: rac-(2S,6S)-2,6-diallyl-4-methyl-1,2,3,6-tetrahydropyridine
• CAS No: 1309668-18-5
• MF: C₁₂H₁₉N
• MW: 177.28596329689
• CID: 4587459
• Update Time: 2025-08-02

rac-(2S,6S)-2,6-diallyl-4-methyl-1,2,3,6-tetrahydropyridine Chemical and Physical Properties

Names and Identifiers

• rac-(2S,6S)-2,6-diallyl-4-methyl-1,2,3,6-tetrahydropyridine

• Inchi： 1S/C12H19N/c1-4-6-11-8-10(3)9-12(13-11)7-5-2/h4-5,8,11-13H,1-2,6-7,9H2,3H3/t11-,12-/m0/s1
• InChI Key： BDKVHGIIDKMPBK-RYUDHWBXSA-N
• SMILES： [C@@H]1(CC=C)N[C@@H](CC=C)C=C(C)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4

Additional information on rac-(2S,6S)-2,6-diallyl-4-methyl-1,2,3,6-tetrahydropyridine

rac-(2S,6S)-2,6-diallyl-4-methyl-1,2,3,6-tetrahydropyridine: A Comprehensive Overview

The compound with CAS No. 1309668-18-5, commonly referred to as rac-(2S,6S)-2,6-diallyl-4-methyl-1,2,3,6-tetrahydropyridine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of tetrahydropyridines, which are known for their diverse applications in drug discovery and materials science. The rac-(2S,6S) configuration indicates that the molecule exists as a racemic mixture of two enantiomers with specific stereochemistry at the 2S and 6S positions. The presence of diallyl groups at positions 2 and 6 introduces unique electronic and steric properties to the molecule.

The structure of rac-(2S,6S)-2,6-diallyl-4-methyl-1,2,3,6-tetrahydropyridine is characterized by a six-membered ring system with two double bonds. The diallyl substituents at positions 2 and 6 are conjugated with the ring system, enhancing the molecule's stability and reactivity. The 4-methyl group adds a degree of steric hindrance and influences the overall conformation of the molecule. This combination of structural features makes it an intriguing subject for both theoretical and experimental studies.

Recent advancements in synthetic methodology have enabled researchers to explore novel routes for the synthesis of this compound. One such approach involves the use of asymmetric catalysis to selectively produce enantiopure forms of rac-(2S,6S)-2,6-diallyl-4-methyl-1,2,3,6-tetrahydropyridine. These methods not only improve yield but also provide greater control over stereochemistry. Additionally, computational chemistry techniques have been employed to study the electronic properties and reactivity of this compound at the molecular level.

In terms of applications, rac-(2S,6S)-2,6-diallyl-4-methyl-1,2,3,6-tetrahydropyridine has shown promise in various fields. In pharmacology researches have highlighted its potential as a lead compound for drug development due to its ability to modulate key biological targets such as ion channels and enzymes. Furthermore studies have demonstrated its utility in materials science particularly in the development of advanced polymers and nanomaterials.

One particularly exciting area of research involves the use of this compound as a building block for constructing bioactive molecules with complex architectures. For instance recent studies have explored its role in synthesizing macrocyclic compounds that exhibit potent anti-inflammatory and antioxidant activities. These findings underscore the versatility of rac-(2S,6S)-2,diallyl,tetrahydropyridine in contributing to drug discovery efforts.

From an environmental standpoint researchers have also investigated the biodegradability and toxicity profiles of this compound. Initial findings suggest that it exhibits low toxicity under standard conditions making it a safer option for industrial applications compared to some traditional chemical agents.

In conclusion rac-(2S,diallyl,tetrahydropyridine) represents a compelling example of how modern chemical synthesis combined with cutting-edge research can yield compounds with multifaceted applications. As our understanding of its properties continues to grow so too does its potential impact across various scientific disciplines.